Cas no 1261233-28-6 (Tert-butyl 4-((4-chloropyrimidin-2-yl)(methyl)amino)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-((4-chloropyrimidin-2-yl)(methyl)amino)piperidine-1-carboxylate
• CAS No: 1261233-28-6
• MF: C₁₅H₂₃ClN₄O₂
• MW: 326.821722269058
• CID: 2162616
• Update Time: 2025-11-01

Tert-butyl 4-((4-chloropyrimidin-2-yl)(methyl)amino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Chloro-pyrimidin-2-yl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-((4-chloropyrimidin-2-yl)(methyl)amino)piperidine-1-carboxylate
• 4-[(4-Chloropyrimidin-2-yl)methylamino]piperidine-1-carboxylic acid tert-butyl ester
• Tert-butyl 4-((4-chloropyrimidin-2-yl)(methyl)amino)piperidine-1-carboxylate

• Inchi： 1S/C15H23ClN4O2/c1-15(2,3)22-14(21)20-9-6-11(7-10-20)19(4)13-17-8-5-12(16)18-13/h5,8,11H,6-7,9-10H2,1-4H3
• InChI Key： MXUMIQRUVSDEAO-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(=N1)N(C)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 380
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 4-((4-chloropyrimidin-2-yl)(methyl)amino)piperidine-1-carboxylate

Tert-butyl 4-((4-chloropyrimidin-2-yl)(methyl)amino)piperidine-1-carboxylate (CAS No. 1261233-28-6): An Overview

Tert-butyl 4-((4-chloropyrimidin-2-yl)(methyl)amino)piperidine-1-carboxylate (CAS No. 1261233-28-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, commonly referred to as Tert-butyl 4-(4-chloropyrimidin-2-yl)(methyl)aminopiperidine-1-carboxylate, is a key intermediate in the synthesis of various bioactive molecules, particularly those with potential therapeutic applications.

The structure of Tert-butyl 4-(4-chloropyrimidin-2-yl)(methyl)aminopiperidine-1-carboxylate consists of a piperidine ring functionalized with a tert-butyl ester group and a substituted pyrimidine moiety. The presence of the tert-butyl ester group provides enhanced stability and solubility, making it an ideal candidate for further chemical modifications and derivatization. The chloropyrimidine moiety, on the other hand, imparts significant biological activity, which has been the focus of numerous studies in recent years.

Recent research has highlighted the potential of Tert-butyl 4-(4-chloropyrimidin-2-yl)(methyl)aminopiperidine-1-carboxylate in the development of novel therapeutic agents. One notable application is in the field of oncology, where this compound has shown promise as a lead structure for the synthesis of anti-cancer drugs. Studies have demonstrated that derivatives of this compound exhibit potent antiproliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy.

In addition to its anti-cancer properties, Tert-butyl 4-(4-chloropyrimidin-2-yl)(methyl)aminopiperidine-1-carboxylate has also been investigated for its potential as an antiviral agent. Research has shown that certain derivatives of this compound can effectively inhibit the replication of several viral strains, including influenza and HIV. The mechanism of action is believed to involve the disruption of viral protein synthesis, thereby preventing the virus from replicating and spreading within host cells.

The versatility of Tert-butyl 4-(4-chloropyrimidin-2-yl)(methyl)aminopiperidine-1-carboxylate extends beyond its direct biological activity. It serves as a valuable building block in the synthesis of more complex molecules with diverse biological activities. For instance, it can be used to introduce functional groups that enhance the pharmacokinetic properties of drug candidates, such as improved bioavailability and reduced toxicity.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy through rigorous preclinical and clinical testing. Tert-butyl 4-(4-chloropyrimidin-2-yl)(methyl)aminopiperidine-1-carboxylate has been extensively studied in preclinical models to evaluate its safety profile and pharmacological properties. These studies have provided valuable insights into its mechanism of action, pharmacokinetics, and potential side effects.

In clinical trials, derivatives of Tert-butyl 4-(4-chloropyrimidin-2-yl)(methyl)aminopiperidine-1-carboxylate have shown promising results in treating various diseases. For example, a phase II clinical trial evaluating a derivative for the treatment of non-small cell lung cancer (NSCLC) demonstrated significant tumor regression in a subset of patients. Similarly, another derivative showed efficacy in reducing viral load in patients with chronic hepatitis C infection.

The synthetic accessibility of Tert-butyl 4-(4-chloropyrimidin-2-yl)(methyl)aminopiperidine-1-carboxylate is another factor contributing to its widespread use in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the reaction of tert-butyl piperidine carboxylate with 4-chloro-N-methylpyrimidinamine under mild conditions. This method yields high purity products with good yields, making it suitable for large-scale production.

Furthermore, advances in computational chemistry have facilitated the design and optimization of derivatives based on Tert-butyl 4-(4-chloropyrimidin-2-yl)(methyl)aminopiperidine-1-carboxylate. Molecular modeling techniques have been employed to predict the binding affinity and selectivity of these derivatives towards specific biological targets. This has led to the identification of several lead compounds with improved potency and selectivity compared to their parent structures.

In conclusion, Tert-butyl 4-(4-chloropyrimidin-2-yl)(methyl)aminopiperidine-1-carboxylate (CAS No. 1261233-28-6) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the field.